N-(2-fluorophenyl)ethanesulfonamide

• IUPAC Name: N-(2-fluorophenyl)ethanesulfonamide
• InChI: InChI=1S/C8H10FNO2S/c1-2-13(11,12)10-8-6-4-3-5-7(8)9/h3-6,10H,2H2,1H3
• InChI Key: MRTGYFRQZQCITC-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)NC1=CC=CC=C1F
• Molecular Formula: C8H10FNO2S
• Molecular Weight: 203.24 g/mol
• CAS RN: 544662-80-8

Description

“N-(2-fluorophenyl)ethanesulfonamide” is a chemical compound with the molecular formula C8H10FNO2S and a molecular weight of 203.24. It is a powder that is stored at room temperature.

Molecular Structure Analysis

The InChI code for “N-(2-fluorophenyl)ethanesulfonamide” is 1S/C8H10FNO2S/c1-2-13(11,12)10-8-6-4-3-5-7(8)9/h3-6,10H,2H2,1H3.

Scientific Research Applications

Alpha-Adrenoceptor Agonist with Unique Profile

N-(2-Fluorophenyl)ethanesulfonamide derivatives have shown a unique profile of alpha(1)-adrenoceptor agonism with antagonistic properties towards alpha(1B) and alpha(1D) receptors. This unique profile suggests potential applications in conditions where selective alpha(1)-adrenoceptor modulation is beneficial. For instance, a derivative, ABT-866, exhibited selective agonistic activity towards the alpha(1A) receptor subtype, making it a candidate for treating conditions like stress urinary incontinence without causing significant cardiovascular effects due to its selective action over vascular alpha(1B) and alpha(1D) receptors (Altenbach et al., 2002).

Endothelin Receptor Antagonists

Compounds derived from ethanesulfonamide, including those with a 2-fluorophenyl moiety, have been explored as endothelin receptor antagonists. These compounds, through modifications at the alkoxy and phenylethenesulfonamide regions, demonstrated significant ET(A) receptor antagonism. This class of molecules holds promise for treating diseases associated with endothelin, such as pulmonary arterial hypertension and chronic kidney disease (Harada et al., 2001).

Enantioselective Fluorination

Research into the fine-tuning of reactivity and selectivity in fluorination reactions using N-fluorobenzenesulfonamide derivatives has uncovered potential applications in synthesizing enantioselective fluorinated compounds. These derivatives, including those with fluorophenyl groups, have been used in catalyzed reactions to produce high yields and enantioselectivities, demonstrating their utility in preparing fluorinated molecules with specific chiral centers (Wang et al., 2014).

Sulfonamide Derivatives as Antibacterial Agents

The synthesis and characterization of sulfonamide derivatives, including 3-bromo-N-(3-fluorophenyl)benzenesulfonamide, have provided insights into their potential as antibacterial agents. These studies, which include crystal structure analysis and density functional theory calculations, help in understanding the physicochemical properties of sulfonamide derivatives for further exploration as antibacterial drugs (Deng et al., 2021).

Metal Ion Detection

Derivatives of N-(2-fluorophenyl)ethanesulfonamide have been investigated for their potential in detecting metal ions. A novel pyrazoline-based derivative showed selective "turn-off" fluorescence sensing for Hg2+, demonstrating its potential as a non-toxic, selective fluorometric sensor for mercury ion detection in environmental and biological samples (Bozkurt & Gul, 2018).

Safety and Hazards

The safety information for “N-(2-fluorophenyl)ethanesulfonamide” includes several hazard statements: H302, H315, H319, H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501.

Synthesis routes and methods

Procedure details

To a solution of ethanesulfonyl chloride (0.368 ml, 3.89 mmol) in DCM (1 ml) and pyridine (1 ml) was added 2-fluoroaniline (0.360 ml, 3.89 mmol) at rt and the reaction was stirred at 50° C. for 5 hours. The reaction was then stirred at rt overnight. The reaction was diluted with EtOAc and washed with H2O and sat. NaCl solution. The organic layer was dried over Na2SO4 and concentrated. Purification of the residue by flash chromatography on silica gel (eluent: 0% to 35% EtOAc/hexane) provided the title compound as a white solid.